Cas no 1803876-01-8 (4-Bromo-3-(3-bromopropanoyl)mandelic acid)

• Product Name: 4-Bromo-3-(3-bromopropanoyl)mandelic acid
• CAS No: 1803876-01-8
• MF: C₁₁H₁₀Br₂O₄
• MW: 366.002702236176
• CID: 4942015
• Update Time: 2025-07-21

4-Bromo-3-(3-bromopropanoyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(3-bromopropanoyl)mandelic acid

• Inchi： 1S/C11H10Br2O4/c12-4-3-9(14)7-5-6(1-2-8(7)13)10(15)11(16)17/h1-2,5,10,15H,3-4H2,(H,16,17)
• InChI Key： VAVPLGCSWMFPJL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C(=O)O)O)=CC=1C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 4-Bromo-3-(3-bromopropanoyl)mandelic acid

Recent Advances in the Study of 4-Bromo-3-(3-bromopropanoyl)mandelic Acid (CAS: 1803876-01-8)

The compound 4-Bromo-3-(3-bromopropanoyl)mandelic acid (CAS: 1803876-01-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This molecule, characterized by its unique brominated mandelic acid structure, has been the subject of several studies aimed at elucidating its biochemical properties, synthetic pathways, and therapeutic potential. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in medicine.

Recent synthetic chemistry studies have explored efficient routes for the production of 4-Bromo-3-(3-bromopropanoyl)mandelic acid. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an optimized three-step synthesis starting from commercially available mandelic acid derivatives. The key bromination steps were achieved with high regioselectivity using N-bromosuccinimide (NBS) under carefully controlled conditions, yielding the target compound with >90% purity. This improved synthetic protocol addresses previous challenges in scalability and has enabled larger-scale production for biological testing.

From a biochemical perspective, research has revealed that 4-Bromo-3-(3-bromopropanoyl)mandelic acid exhibits interesting inhibitory activity against certain metalloproteinases. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that this compound shows selective inhibition of MMP-9 (matrix metalloproteinase-9) with an IC50 of 12.3 μM, while showing minimal activity against related MMPs. Molecular docking studies suggest that the bromine atoms play a crucial role in binding to the zinc ion in the enzyme's active site, while the mandelic acid moiety interacts with surrounding hydrophobic pockets.

In the context of therapeutic applications, preliminary in vitro studies have shown promising results for 4-Bromo-3-(3-bromopropanoyl)mandelic acid in cancer research. A 2024 cell-based study reported in Cancer Research demonstrated that this compound could inhibit tumor cell migration and invasion in triple-negative breast cancer cell lines at non-cytotoxic concentrations (10-50 μM). The observed effects were attributed to the compound's dual action on MMP inhibition and modulation of epithelial-mesenchymal transition markers. However, further in vivo studies are needed to validate these findings and assess potential toxicity profiles.

The compound's physicochemical properties have also been characterized in recent pharmaceutical development research. Studies conducted at multiple institutions have determined that 4-Bromo-3-(3-bromopropanoyl)mandelic acid has moderate aqueous solubility (2.1 mg/mL at pH 7.4) and shows reasonable stability under physiological conditions (t1/2 > 6 hours in plasma). These properties, combined with its demonstrated biological activity, suggest potential for further development as a lead compound or chemical probe in various therapeutic areas.

Looking forward, several research groups have announced plans to explore derivatives of 4-Bromo-3-(3-bromopropanoyl)mandelic acid to improve potency and selectivity. Computational chemistry approaches are being employed to predict which structural modifications might enhance binding affinity while maintaining favorable drug-like properties. Additionally, the compound's potential applications beyond oncology, such as in inflammatory diseases or tissue remodeling disorders, are beginning to be investigated by academic and industry researchers alike.

In conclusion, 4-Bromo-3-(3-bromopropanoyl)mandelic acid (CAS: 1803876-01-8) represents an intriguing chemical entity with demonstrated biological activity and therapeutic potential. While significant progress has been made in understanding its properties and mechanisms, further research is needed to fully realize its potential in drug discovery and development. The coming years will likely see expanded investigation into this compound and its analogs, potentially leading to novel therapeutic candidates or valuable chemical tools for biological research.